Cas no 2171947-41-2 (3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid)

• Product Name: 3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid
• CAS No: 2171947-41-2
• MF: C₂₅H₂₃N₃O₅
• MW: 445.467226266861
• CID: 6330210
• PubChem ID: 165806860
• Update Time: 2025-10-30

3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid
• 2171947-41-2
• 3-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}butanoic acid
• EN300-1506000

• Inchi： 1S/C25H23N3O5/c1-15(13-23(29)30)26-24(31)21-11-6-12-22(27-21)28-25(32)33-14-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-12,15,20H,13-14H2,1H3,(H,26,31)(H,29,30)(H,27,28,32)
• InChI Key： VDUMHQSRJOXWIC-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(C(NC(C)CC(=O)O)=O)N=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 445.16377084g/mol
• Monoisotopic Mass: 445.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 118Ų

Additional information on 3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid

Professional Introduction to 3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic Acid (CAS No. 2171947-41-2)

3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid, with the CAS number 2171947-41-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate structure of this molecule, featuring a pyridine core conjugated with a fluorenylmethoxycarbonyl group and an amino functionality, positions it as a potential candidate for various therapeutic applications.

The chemical composition of 3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid is characterized by its complex functional groups, which contribute to its unique reactivity and biological properties. The presence of the fluorenylmethoxycarbonyl moiety is particularly noteworthy, as it is often employed in peptide synthesis and drug development due to its stability and ability to enhance the solubility of bioactive molecules. This feature makes the compound a valuable tool in the synthesis of novel pharmaceutical agents.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The structural features of 3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid suggest that it may interact with specific targets within these pathways, potentially leading to the discovery of new therapeutic strategies. For instance, the pyridine core is known to be a privileged scaffold in drug design, frequently found in active pharmaceutical ingredients (APIs) due to its ability to engage with biological receptors and enzymes.

One of the most compelling aspects of this compound is its potential application in targeted therapy. The fluorenylmethoxycarbonyl group not only enhances the pharmacokinetic properties of the molecule but also allows for further functionalization, enabling researchers to tailor its biological activity to specific needs. This flexibility is crucial in drug development, where precise targeting is often required to maximize efficacy while minimizing side effects.

The synthesis of 3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful manipulation of reactive intermediates and requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules with increasing efficiency, which is essential for large-scale production and further research.

Recent studies have highlighted the importance of understanding the structural determinants of biological activity in drug design. The pyridine and fluorenylmethoxycarbonyl groups in 3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid play critical roles in determining its interaction with biological targets. Computational modeling and experimental techniques such as X-ray crystallography have been instrumental in elucidating these interactions at an atomic level. This detailed understanding has paved the way for rational drug design, where molecules are designed based on their predicted interactions with specific targets.

The potential therapeutic applications of 3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid are vast. Preliminary studies suggest that it may exhibit inhibitory activity against enzymes involved in cancer progression or inflammatory responses. Additionally, its ability to cross cell membranes makes it an attractive candidate for drug delivery systems designed to enhance bioavailability and targeted delivery.

In conclusion, 3-{6-({(9H-fluoren-9-ylylmethoxycarbonyl})amino)pyridin}-2-y1formamidobutanoic acid (CAS No. 2171947412) is a remarkable compound with significant potential in pharmaceutical research. Its complex structure, featuring a pyridine core and a fluorenylmethoxycarbonyl group, positions it as a versatile tool for drug discovery. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one will play an increasingly important role in addressing some of the most pressing challenges in medicine.